Cas no 13420-76-3 (Benzoic acid, 2-[(4-bromophenyl)thio]-)

• Product Name: Benzoic acid, 2-[(4-bromophenyl)thio]-
• CAS No: 13420-76-3
• MF: C₁₃H₉BrO₂S
• MW: 309.178361654282
• CID: 1234947
• Update Time: 2024-08-04

Benzoic acid, 2-[(4-bromophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-bromophenyl)thio]-
• 2-[(4-Bromophenyl)thio]benzoic acid

• Inchi： 1S/C13H9BrO2S/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(15)16/h1-8H,(H,15,16)
• InChI Key： GFNRDLKBNNMYNN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 307.95067

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Melting Point: 250 °C
• Boiling Point: 436.4±30.0 °C(Predicted)
• PSA: 37.3
• pka: 3.38±0.36(Predicted)